N,N-Bis(4-methoxybenzyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-sulfonamide

Specification

• Molecular Formula: C24H29N3O5S
• Molecular Weight: 471.6 g/mol
• IUPAC Name: N,N-bis[(4-methoxyphenyl)methyl]-2-(oxan-2-yl)pyrazole-3-sulfonamide
• Standard InChI: InChI=1S/C24H29N3O5S/c1-30-21-10-6-19(7-11-21)17-26(18-20-8-12-22(31-2)13-9-20)33(28,29)24-14-15-25-27(24)23-5-3-4-16-32-23/h6-15,23H,3-5,16-18H2,1-2H3
• Standard InChI Key: UHYRCWFMTQHWSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN(CC2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=NN3C4CCCCO4

Introduction

N,N-Bis(4-methoxybenzyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-sulfonamide is a complex organic compound with significant potential in medicinal chemistry. It combines elements of pyrazole and sulfonamide chemistry, which are often associated with various biological activities such as antibacterial, anti-inflammatory, and analgesic effects. The compound's unique structure suggests potential applications in drug design, particularly in enhancing solubility and bioavailability.

Synthesis

The synthesis of N,N-Bis(4-methoxybenzyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-sulfonamide typically involves several key steps, often carried out under inert atmospheres using dry solvents to prevent unwanted side reactions. Reaction conditions such as temperature, time, and catalyst choice are critical for optimizing yield and purity.

Potential Applications

• Medicinal Chemistry: The compound's structure, combining pyrazole and sulfonamide moieties, suggests potential applications in drug design. Pyrazoles have been investigated for anti-inflammatory and analgesic effects, while sulfonamides are known for their antibacterial properties.

• Drug Design: The presence of tetrahydro-2H-pyran in its structure may enhance solubility and bioavailability, making it a valuable candidate for drug development.

Research Findings and Data

While specific physical properties such as density and melting point are not readily available, the compound's potential in medicinal chemistry is highlighted by its unique structure and the biological activities associated with its components.